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Compound of Interest

Compound Name: VBIT-12

Cat. No.: B1193721 Get Quote

VBIT-12 Technical Support Center
Welcome to the technical support center for VBIT-12. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of VBIT-12.

Frequently Asked Questions (FAQs)
Q1: What is VBIT-12?

A1: VBIT-12 is a potent and selective inhibitor of the Voltage-Dependent Anion Channel 1

(VDAC1), a protein located in the outer mitochondrial membrane.[1][2][3] It functions by directly

interacting with VDAC1 to prevent its oligomerization, a key step in the initiation of

mitochondria-mediated apoptosis.[2][3][4]

Q2: What is the primary application of VBIT-12 in research?

A2: VBIT-12 is primarily used in research to study the role of VDAC1 in various cellular

processes, particularly apoptosis. By inhibiting VDAC1 oligomerization, researchers can

investigate the downstream effects on cell death pathways in various disease models, including

neurodegenerative diseases, cancer, and inflammatory conditions.[4][5][6]

Q3: What is the best solvent for dissolving VBIT-12?

A3: The most common and effective solvent for dissolving VBIT-12 is Dimethyl Sulfoxide

(DMSO).[1][2][7][8][9] It is also soluble in other organic solvents such as N,N-
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Dimethylformamide (DMF) and ethanol.[7][8]

Q4: How should I store VBIT-12 solutions?

A4: VBIT-12 in powder form should be stored at -20°C for long-term stability (up to 3 years).[9]

Once dissolved in a solvent like DMSO, the stock solution should be stored at -80°C and is

typically stable for at least one year.[9] To avoid repeated freeze-thaw cycles, it is

recommended to prepare aliquots of the stock solution. For short-term use (within a week),

aliquots can be stored at 4°C.[9]

VBIT-12 Solubility Data
The following table summarizes the solubility of VBIT-12 in various solvents.

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Reference

DMSO 30 mg/mL ~71.8 mM [7][8]

DMSO 9 mg/mL 21.56 mM [9]

DMSO 83 mg/mL 198.8 mM [2]

DMSO
250 mg/mL (with

sonication)
598.80 mM

DMF 30 mg/mL ~71.8 mM [7][8]

Ethanol 15 mg/mL ~35.9 mM [7][8]

DMSO:PBS (pH 7.2)

(1:3)
0.25 mg/mL ~0.6 mM [7][8]

Note: The molecular weight of VBIT-12 is 417.5 g/mol . Molar concentration is calculated based

on this value.

Experimental Protocols
Protocol for Preparing a 10 mM VBIT-12 Stock Solution in DMSO
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Materials:

VBIT-12 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing: Accurately weigh the desired amount of VBIT-12 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

4.175 mg of VBIT-12.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the VBIT-12
powder. For a 10 mM solution with 4.175 mg of VBIT-12, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication can be used to aid the process.[9]

Sonicate in a water bath for 5-10 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-

thaw cycles.

Store the aliquots at -80°C for long-term storage.

Troubleshooting Guide for VBIT-12 Solubility
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This guide addresses common issues encountered when dissolving VBIT-12.

Q: My VBIT-12 is not dissolving completely in DMSO at room temperature. What should I do?

A: If you are having trouble dissolving VBIT-12 in DMSO, you can try the following steps:

Increase Mixing: Continue to vortex the solution for a longer period.

Gentle Warming: Warm the solution gently in a water bath (37°C) for a few minutes. Do not

overheat, as this may degrade the compound.

Sonication: Use a bath sonicator to increase the dissolution rate.[9] This is often

recommended for achieving higher concentrations.

Q: I need to prepare a working solution of VBIT-12 in an aqueous buffer for my cell-based

assay, but it precipitates. How can I solve this?

A: VBIT-12 has low solubility in aqueous solutions.[7][8] To prepare a working solution in a

buffer like PBS or cell culture medium, follow these steps:

Prepare a High-Concentration Stock in DMSO: First, dissolve the VBIT-12 in DMSO at a

high concentration (e.g., 10 mM or higher).

Serial Dilution: Perform a serial dilution of the DMSO stock solution into your aqueous buffer.

It is crucial to add the DMSO stock to the aqueous buffer and not the other way around.

Final DMSO Concentration: Ensure the final concentration of DMSO in your working solution

is low (typically ≤ 0.1%) to avoid solvent-induced toxicity in your cells.[9]

Fresh Preparation: Prepare the aqueous working solution fresh before each experiment, as

the compound may precipitate out of the aqueous solution over time.

Q: I am preparing VBIT-12 for in vivo studies and need a higher concentration in a

biocompatible vehicle. What formulation can I use?

A: For in vivo administration, a co-solvent system is often necessary. A commonly used

formulation is a mixture of DMSO, PEG300, Tween 80, and saline.[9]
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Example Formulation: 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline.[9]

Preparation Method:

Dissolve the VBIT-12 in DMSO first.

Sequentially add the PEG300, mixing well until the solution is clear.

Add the Tween 80 and mix thoroughly.

Finally, add the saline to reach the final volume.

It is recommended to prepare this formulation fresh before use.[9]
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Caption: Troubleshooting workflow for dissolving VBIT-12.
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Caption: VBIT-12 mechanism of action in inhibiting apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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